Cas no 148546-84-3 (Methyl 3,4-dimethoxy-5-nitrobenzoate)

Methyl 3,4-dimethoxy-5-nitrobenzoate structure
148546-84-3 structure
Product Name:Methyl 3,4-dimethoxy-5-nitrobenzoate
CAS No:148546-84-3
MF:C10H11NO6
MW:241.197443246841
MDL:MFCD12412142
CID:1323832
PubChem ID:18958768
Update Time:2025-04-20

Methyl 3,4-dimethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dimethoxy-5-nitro-, methyl ester
    • AKOS005829075
    • CS-0315149
    • LS-08925
    • 148546-84-3
    • SCHEMBL8462586
    • STL433202
    • CRSPPWMPFLPNON-UHFFFAOYSA-N
    • Methyl 3,4-dimethoxy-5-nitrobenzoate
    • ALBB-026267
    • Methyl3,4-dimethoxy-5-nitrobenzoate
    • MFCD12412142
    • MDL： MFCD12412142
    • Inchi： 1S/C10H11NO6/c1-15-8-5-6(10(12)17-3)4-7(11(13)14)9(8)16-2/h4-5H,1-3H3
    • InChI Key： CRSPPWMPFLPNON-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC(C(=O)OC)=CC=1[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 241.05863
  • Monoisotopic Mass: 241.05863707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 87.9

Methyl 3,4-dimethoxy-5-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M238640-250mg
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
250mg
 $ 185.00 2022-06-04
TRC
M238640-500mg
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
500mg
 $ 300.00 2022-06-04
TRC
M238640-1000mg
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
1g
 $ 480.00 2022-06-04
abcr
AB415842-500 mg
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
500MG
 €195.40 2022-06-02
abcr
AB415842-1 g
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
1g
 €228.00 2022-06-02
abcr
AB415842-5 g
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
5g
 €618.00 2022-06-02
abcr
AB415842-10 g
Methyl 3,4-dimethoxy-5-nitrobenzoate
 148546-84-3
10g
 €1,008.00 2022-06-02
abcr
AB415842-500mg
Methyl 3,4-dimethoxy-5-nitrobenzoate; .
 148546-84-3
500mg
 €205.00 2025-04-20
abcr
AB415842-1g
Methyl 3,4-dimethoxy-5-nitrobenzoate; .
 148546-84-3
1g
 €237.00 2025-04-20
abcr
AB415842-5g
Methyl 3,4-dimethoxy-5-nitrobenzoate; .
 148546-84-3
5g
 €637.00 2025-04-20

Methyl 3,4-dimethoxy-5-nitrobenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:148546-84-3)Methyl 3,4-dimethoxy-5-nitrobenzoate
Order Number:A1134574
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:37
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:148546-84-3)Methyl 3,4-dimethoxy-5-nitrobenzoate
A1134574
Purity:99%
Quantity:1g
Price ($):160.0
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